Cas no 1252336-44-9 (N-(1-cyanocyclobutyl)-3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-methylpropanamide)

• Product Name: N-(1-cyanocyclobutyl)-3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-methylpropanamide
• CAS No: 1252336-44-9
• MF: C₁₇H₁₇N₃O₃
• MW: 311.335183858871
• CID: 5824607
• PubChem ID: 51094694
• Update Time: 2025-07-28

N-(1-cyanocyclobutyl)-3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclobutyl)-3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-methylpropanamide
• EN300-26680246
• 1252336-44-9
• Z878672752
• N-(1-cyanocyclobutyl)-3-(1,3-dioxoisoindol-2-yl)-N-methylpropanamide
• AKOS034649319

• Inchi： 1S/C17H17N3O3/c1-19(17(11-18)8-4-9-17)14(21)7-10-20-15(22)12-5-2-3-6-13(12)16(20)23/h2-3,5-6H,4,7-10H2,1H3
• InChI Key： NZWCGNHZFVQMMF-UHFFFAOYSA-N
• SMILES： O=C(CCN1C(C2C=CC=CC=2C1=O)=O)N(C)C1(C#N)CCC1

Computed Properties

• Exact Mass: 311.12699141g/mol
• Monoisotopic Mass: 311.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.5Ų

Additional information on N-(1-cyanocyclobutyl)-3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-methylpropanamide

Research Brief on N-(1-cyanocyclobutyl)-3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-methylpropanamide (CAS: 1252336-44-9)

N-(1-cyanocyclobutyl)-3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-methylpropanamide (CAS: 1252336-44-9) is a novel small-molecule compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. The presence of both cyanocyclobutyl and isoindole-1,3-dione moieties in its structure suggests its potential as a versatile scaffold for drug development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One of the key areas of interest is its role as a potential inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. Preliminary in vitro studies have demonstrated its ability to selectively bind to target proteins, thereby modulating their activity. For instance, research has indicated that this compound exhibits inhibitory effects on certain kinases, which are critical players in cell signaling pathways associated with cancer and autoimmune diseases.

The synthesis and optimization of N-(1-cyanocyclobutyl)-3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-methylpropanamide have also been a focal point of recent investigations. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, enabling further pharmacological evaluation. Structural-activity relationship (SAR) studies have been conducted to explore modifications that could enhance its binding affinity and selectivity towards target proteins.

In vivo studies have provided preliminary evidence of the compound's therapeutic efficacy. Animal models of inflammatory diseases and certain cancers have shown positive responses to treatment with this compound, including reduced disease progression and improved survival rates. However, further studies are needed to fully understand its pharmacokinetics, toxicity profile, and potential side effects before advancing to clinical trials.

In conclusion, N-(1-cyanocyclobutyl)-3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-methylpropanamide represents a promising candidate for drug development, with its unique structure and demonstrated biological activity. Continued research efforts are essential to unlock its full therapeutic potential and address the challenges associated with its clinical translation.